7-ethoxy-2,5-di(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
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Description
7-ethoxy-2,5-di(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C20H18N2O2S2 and its molecular weight is 382.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Potential
Researchers have synthesized various fused oxazine derivatives, exploring their chemical and pharmacological activities, including antioxidant and anticancer activities. The structural elucidation of these compounds has been achieved through spectroscopic data and elemental analysis, highlighting the diverse chemical functionalities that can be incorporated into the oxazine core for potential therapeutic applications (Mahmoud, El-Bordany, & Elsayed, 2017).
Antiviral and Antimicrobial Activities
Benzamide-based 5-aminopyrazoles and their corresponding fused heterocycles have been synthesized, showing remarkable antiviral activities against bird flu influenza (H5N1), demonstrating the potential of oxazine derivatives in antiviral research (Hebishy, Salama, & Elgemeie, 2020). Additionally, novel benzodifuranyl derivatives have been developed, displaying significant anti-inflammatory and analgesic properties, further underscoring the therapeutic potential of oxazine-based compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antitumor Activities
The synthesis of novel pyrazole derivatives, including those based on the oxazine ring system, has been investigated for their tumor cell growth inhibitory activity. These studies highlight the application of oxazine derivatives in the search for new antitumor agents, with some compounds showing potent activity against various cancer cell lines (Cui, Tang, Zhang, & Liu, 2019).
properties
IUPAC Name |
7-ethoxy-2,5-dithiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S2/c1-2-23-16-7-3-6-13-15-12-14(17-8-4-10-25-17)21-22(15)20(24-19(13)16)18-9-5-11-26-18/h3-11,15,20H,2,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRYBHFPFRQQPCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC=CS4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.